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Compound of Interest

Compound Name: Pavinetant

Cat. No.: B1678561 Get Quote

Absence of specific regulatory guidelines for the disposal of Pavinetant necessitates

adherence to general best practices for hazardous chemical waste management. This

document provides a procedural framework for researchers, scientists, and drug development

professionals to ensure the safe and compliant disposal of Pavinetant.

Pavinetant is a neurokinin-3 (NK3) receptor antagonist that has been investigated for various

clinical applications.[1][2] As with many research chemicals, explicit disposal protocols from

regulatory bodies are not available. Therefore, the following guidance is based on established

principles for the management of hazardous laboratory chemicals and pharmaceutical waste.

[3][4][5]

Chemical and Physical Properties of Pavinetant
A comprehensive understanding of a compound's properties is fundamental to developing safe

handling and disposal protocols. The known characteristics of Pavinetant are summarized

below.
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Property Value

Molecular Formula C26H25N3O3S

Molecular Weight 459.56 g/mol

Appearance White to off-white solid

CAS Number 941690-55-7

Solubility Soluble in DMSO (≥ 50 mg/mL)

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

2 years.

Experimental Protocols: General Disposal Procedures
The following protocols are derived from general guidelines for the disposal of hazardous

chemical waste and should be adapted to comply with institutional and local regulations.

1. Risk Assessment:

Evaluate the Waste Stream: Determine the form of the Pavinetant waste. Is it the pure,

unused compound? Is it dissolved in a solvent? Is it mixed with other reagents? Is it present

in contaminated labware (e.g., pipette tips, gloves, vials)?

Consult Safety Data Sheets (SDS): Although a specific SDS for Pavinetant disposal was not

found, review the SDS for any solvents or other chemicals mixed with the Pavinetant waste.

The hazards of these other components will influence the disposal route.

2. Waste Segregation and Collection:

Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container

for all Pavinetant waste. The container must be chemically compatible with the waste.

Solid vs. Liquid Waste:

Solid Waste: Collect unused Pavinetant powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and contaminated lab supplies (e.g.,

weigh boats, centrifuge tubes) in a designated solid hazardous waste container.
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Liquid Waste: Collect Pavinetant solutions in a dedicated liquid hazardous waste

container. Do not mix incompatible chemicals. For instance, halogenated and non-

halogenated solvent wastes should often be collected separately.

3. Labeling and Storage:

Labeling: Clearly label the hazardous waste container with the words "Hazardous Waste,"

the full chemical name "Pavinetant," and the name of any solvents or other chemicals

present. Indicate the approximate concentrations and associated hazards (e.g., flammable,

toxic).

Storage: Store the sealed hazardous waste container in a designated, secure area away

from general laboratory traffic. This area should be clearly marked as a hazardous waste

accumulation site. Ensure that incompatible waste streams are physically separated.

4. Disposal:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for guidance on hazardous waste disposal. They will provide specific

instructions for the collection and disposal of your Pavinetant waste in accordance with

federal, state, and local regulations.

Do Not Dispose Down the Drain: Due to the lack of ecotoxicity data, Pavinetant and its

solutions should not be disposed of down the sanitary sewer.

Visualizing Disposal and Safety Workflows
The following diagrams illustrate the logical flow of the Pavinetant disposal process and the

broader safety considerations in a laboratory setting.
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Caption: Pavinetant Disposal Workflow
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Caption: Pavinetant Laboratory Safety and Handling Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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